4-Isopropylbenzaldehyde
4-Isopropylbenzaldehyde
Cuminaldehyde, also known as cuminal, belongs to the class of organic compounds known as aromatic monoterpenoids. These are monoterpenoids containing at least one aromatic ring. Cuminaldehyde is considered to be a practically insoluble (in water) and relatively neutral molecule. Cuminaldehyde has been primarily detected in urine. Within the cell, cuminaldehyde is primarily located in the membrane (predicted from logP) and cytoplasm. Cuminaldehyde can be biosynthesized from cumene. Cuminaldehyde is an acid, cumin, and green tasting compound that can be found in a number of food items such as wild carrot, cumin, ceylon cinnamon, and herbs and spices. This makes cuminaldehyde a potential biomarker for the consumption of these food products.
Cuminaldehyde is a member of the class of benzaldehydes that is benzaldehyde substituted by an isopropyl group at position 4. It is a component of essential oils from Cumin and exhibits insecticidal activities. It has a role as an insecticide, a volatile oil component and a plant metabolite. It derives from a hydride of a cumene.
Cuminaldehyde is a member of the class of benzaldehydes that is benzaldehyde substituted by an isopropyl group at position 4. It is a component of essential oils from Cumin and exhibits insecticidal activities. It has a role as an insecticide, a volatile oil component and a plant metabolite. It derives from a hydride of a cumene.
Brand Name:
Vulcanchem
CAS No.:
122-03-2
VCID:
VC0089865
InChI:
InChI=1S/C10H12O/c1-8(2)10-5-3-9(7-11)4-6-10/h3-8H,1-2H3
SMILES:
CC(C)C1=CC=C(C=C1)C=O
Molecular Formula:
C10H12O
Molecular Weight:
148.2 g/mol
4-Isopropylbenzaldehyde
CAS No.: 122-03-2
Main Products
VCID: VC0089865
Molecular Formula: C10H12O
Molecular Weight: 148.2 g/mol
| CAS No. | 122-03-2 |
|---|---|
| Product Name | 4-Isopropylbenzaldehyde |
| Molecular Formula | C10H12O |
| Molecular Weight | 148.2 g/mol |
| IUPAC Name | 4-propan-2-ylbenzaldehyde |
| Standard InChI | InChI=1S/C10H12O/c1-8(2)10-5-3-9(7-11)4-6-10/h3-8H,1-2H3 |
| Standard InChIKey | WTWBUQJHJGUZCY-UHFFFAOYSA-N |
| SMILES | CC(C)C1=CC=C(C=C1)C=O |
| Canonical SMILES | CC(C)C1=CC=C(C=C1)C=O |
| Boiling Point | 235.5 °C 235.5°C |
| Density | d254 0.98 0.973-0.981 |
| Physical Description | Liquid Solid colourless to pale yellow liquid with a strong, pungent, spicy, green, herbaceous odou |
| Description | Cuminaldehyde, also known as cuminal, belongs to the class of organic compounds known as aromatic monoterpenoids. These are monoterpenoids containing at least one aromatic ring. Cuminaldehyde is considered to be a practically insoluble (in water) and relatively neutral molecule. Cuminaldehyde has been primarily detected in urine. Within the cell, cuminaldehyde is primarily located in the membrane (predicted from logP) and cytoplasm. Cuminaldehyde can be biosynthesized from cumene. Cuminaldehyde is an acid, cumin, and green tasting compound that can be found in a number of food items such as wild carrot, cumin, ceylon cinnamon, and herbs and spices. This makes cuminaldehyde a potential biomarker for the consumption of these food products. Cuminaldehyde is a member of the class of benzaldehydes that is benzaldehyde substituted by an isopropyl group at position 4. It is a component of essential oils from Cumin and exhibits insecticidal activities. It has a role as an insecticide, a volatile oil component and a plant metabolite. It derives from a hydride of a cumene. |
| Solubility | insoluble in water; soluble in organic solvents, oils miscible at room temperature (in ethanol) |
| Synonyms | cuminaldehyde p-isopropyl benzaldehyde |
| PubChem Compound | 326 |
| Last Modified | Nov 11 2021 |
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